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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673 Get Quote

An In-depth Technical Guide to 2-Chloro-4,5-dimethylphenol (CAS 1124-04-5)

This document provides a comprehensive overview of the chemical and physical properties,

safety information, and relevant experimental protocols for 2-Chloro-4,5-dimethylphenol,
intended for researchers, scientists, and professionals in drug development.

Core Properties and Identifiers
2-Chloro-4,5-dimethylphenol, also known as 6-Chloro-3,4-xylenol, is a chlorinated aromatic

organic compound.[1][2] Its fundamental properties are summarized below.
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Property Value Source

CAS Registry Number 1124-04-5 [1][2][3][4]

Molecular Formula C₈H₉ClO [1][2][4]

Molecular Weight 156.61 g/mol [1][2][4]

Melting Point 70-72°C [3]

Boiling Point 237.0 ± 35.0 °C (Predicted) [3]

Density 1.183 ± 0.06 g/cm³ (Predicted) [3]

pKa 8.92 ± 0.23 (Predicted) [3]

IUPAC Name 2-chloro-4,5-dimethylphenol [1][4]

Synonyms

Phenol, 2-chloro-4,5-dimethyl-;

Banol phenol; 2-Chloro-4,5-

xylenol; 3,4-Dimethyl-6-

chlorophenol; 6-Chloro-3,4-

xylenol

[1][4][5]

InChI Key
PSOJLBXHRBFLLQ-

UHFFFAOYSA-N
[1][4]

Safety and Hazard Information
2-Chloro-4,5-dimethylphenol is classified as an irritant.[3][5] Appropriate handling procedures

should be followed in a laboratory setting. Key hazard data is presented below.
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Hazard Information Details Source

Signal Word Warning [3][5]

Hazard Codes Xi (Irritant) [3][5]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3][5]

Risk Statements
36/37/38 (Irritating to eyes,

respiratory system and skin)
[3][5]

Precautionary Statements

P261, P280a, P304+P340,

P305+P351+P338, P405,

P501a

[3]

Storage Temperature
Room Temperature, Inert

atmosphere
[3]

Experimental Protocols
Synthesis Protocol: Chlorination of 3,4-Dimethylphenol
The synthesis of 2-Chloro-4,5-dimethylphenol can be achieved via the electrophilic

chlorination of 3,4-dimethylphenol (3,4-xylenol), which is a common upstream precursor.[6] The

hydroxyl group of the phenol is a strongly activating ortho-, para-director, and since the para-

position is blocked by a methyl group, chlorination is directed to one of the ortho-positions.

Materials:

3,4-Dimethylphenol (3,4-xylenol)

Sulfuryl chloride (SO₂Cl₂) or another suitable chlorinating agent

A suitable inert solvent (e.g., dichloromethane, acetic acid)[6]

Lewis acid catalyst (optional, e.g., AlCl₃)
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Sodium bicarbonate solution (aqueous)

Anhydrous magnesium sulfate

Reaction flask, magnetic stirrer, dropping funnel, and condenser

Methodology:

Reaction Setup: In a well-ventilated fume hood, dissolve 3,4-dimethylphenol in the chosen

inert solvent within a round-bottom flask equipped with a magnetic stirrer.

Chlorination: Cool the solution in an ice bath. Add the chlorinating agent (e.g., sulfuryl

chloride) dropwise to the stirred solution over a period of 30-60 minutes. The molar ratio of

3,4-dimethylphenol to the chlorinating agent should be approximately 1:1.

Reaction Monitoring: Allow the reaction to proceed at room temperature for several hours.

Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed.

Workup: Once the reaction is complete, quench the reaction mixture by slowly adding it to a

saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the organic layer, and wash it

sequentially with water and brine.

Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate,

filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent (e.g., hexane/ethyl acetate mixture) or by column chromatography to yield pure 2-
Chloro-4,5-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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